Cas no 4328-94-3 (pentane-1,3,5-triol)
pentane-1,3,5-triol structure
Product name:pentane-1,3,5-triol
pentane-1,3,5-triol Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Pentanetriol
- Pentane-1,3,5-triol
- A18777
- Q27224957
- SY284695
- SCHEMBL77663
- MFCD15146836
- 1,3,5-trihydroxypentane
- 4328-94-3
- CHEBI:131187
- E86360
- FT-0765101
- DB-023815
- pentane-1,3,5-triol
-
- MDL： MFCD15146836
- Inchi： InChI=1S/C5H12O3/c6-3-1-5(8)2-4-7/h5-8H,1-4H2
- InChI Key： LMMTVYUCEFJZLC-UHFFFAOYSA-N
- SMILES： C(CO)C(CCO)O
Computed Properties
- Exact Mass: 120.07866
- Monoisotopic Mass: 120.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 40.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7Ų
- XLogP3: -1
Experimental Properties
- Density: 1.1291
- Boiling Point: 164.15°C (rough estimate)
- Refractive Index: 1.4785
- PSA: 60.69
pentane-1,3,5-triol Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92024-100MG |
pentane-1,3,5-triol |
4328-94-3 | 95% | 100MG |
￥ 409.00 | 2023-04-13 | |
| 1PlusChem | 1P00DDUY-5g |
1,3,5-Pentanetriol |
4328-94-3 | ≥95% | 5g |
$1561.00 | 2024-05-02 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY284695-0.1g |
1,3,5-Pentanetriol |
4328-94-3 | ≥95% | 0.1g |
¥430.00 | 2024-07-09 | |
| abcr | AB589623-250mg |
1,3,5-Pentanetriol; . |
4328-94-3 | 250mg |
€373.70 | 2024-04-17 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92024-250mg |
pentane-1,3,5-triol |
4328-94-3 | 95% | 250mg |
￥693.0 | 2024-04-19 | |
| abcr | AB589623-500mg |
1,3,5-Pentanetriol; . |
4328-94-3 | 500mg |
€510.30 | 2024-04-17 | ||
| eNovation Chemicals LLC | Y1192106-0.25g |
1,3,5-Pentanetriol |
4328-94-3 | 95% | 0.25g |
$120 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1192106-5g |
1,3,5-Pentanetriol |
4328-94-3 | 95% | 5g |
$1485 | 2024-07-19 | |
| Aaron | AR00DE3A-250mg |
1，3，5-Pentanetriol |
4328-94-3 | 95% | 250mg |
$106.00 | 2025-02-13 | |
| A2B Chem LLC | AG23690-100mg |
1,3,5-Pentanetriol |
4328-94-3 | 98% | 100mg |
$53.00 | 2023-12-30 |
pentane-1,3,5-triol Related Literature
-
Yehao Deng,Qi Wang,Yongbo Yuan,Jinsong Huang Mater. Horiz., 2015,2, 578-583
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Bhawna,Mrinmoy Roy,Vikram,Aftab Alam,M. Aslam Chem. Commun., 2021,57, 1478-1481
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Wenshan Bian,Runlin Li,Haitao Xue,Xiaoming Zhang Phys. Chem. Chem. Phys., 2020,22, 27433-27440
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Xiaoxiao Liu,Shaoguang Wu,Youjia Wang,Yanmei Li,Ruidong Wang,Tianzhi Yu,Wenming Su,Yuling Zhao,Di Zhang New J. Chem., 2021,45, 19154-19163
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4328-94-3)pentane-1,3,5-triol
Purity:99%/99%
Quantity:1g/5g
Price ($):296.0/1035.0